Cas no 13638-15-8 (1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile)

• Product Name: 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile
• CAS No: 13638-15-8
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 1090638
• PubChem ID: 72183137
• Update Time: 2025-06-14

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile
• 1-methyl-2-oxopyrimidine-5-carbonitrile
• 13638-15-8
• DTXSID40858628
• SB56926

• Inchi： 1S/C6H5N3O/c1-9-4-5(2-7)3-8-6(9)10/h3-4H,1H3
• InChI Key： SUHPOEHIBTYTKG-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C#N)=CN1C

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 56.5Ų

Additional information on 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS No. 13638-15-8): A Versatile Building Block in Modern Organic Synthesis

The compound 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS 13638-15-8) is a pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a methyl group, a carbonitrile moiety, and a dihydropyrimidine core, makes it a valuable intermediate for synthesizing bioactive molecules. Recent trends in drug discovery and green chemistry have heightened interest in this compound, as researchers seek sustainable methods to optimize its production and applications.

One of the most searched questions about 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile revolves around its role in heterocyclic chemistry. The compound’s nitrile functionality allows for diverse transformations, such as cyclization and nucleophilic additions, which are critical in designing small-molecule inhibitors for therapeutic targets. For instance, its derivatives have shown promise in kinase inhibition, a hot topic in cancer research. This aligns with the growing demand for precision medicine and targeted therapies, making CAS 13638-15-8 a compound of interest in academic and industrial labs alike.

Another area where 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile gains attention is its potential in crop protection. Agrochemical researchers are exploring its utility as a precursor for herbicides and fungicides, driven by the need for eco-friendly alternatives to traditional pesticides. The compound’s pyrimidine scaffold is known to interact with biological systems, offering a pathway to develop low-toxicity solutions. This resonates with current discussions on sustainable agriculture and food security, topics frequently searched in scientific and policy circles.

From a synthetic perspective, the carbonitrile group in CAS 13638-15-8 enables facile modifications, such as hydrolysis to carboxylic acids or reduction to amines. These reactions are pivotal in medicinal chemistry, where structure-activity relationship (SAR) studies require rapid diversification of core structures. Laboratories focusing on high-throughput screening often prioritize such adaptable intermediates, as they streamline the discovery of lead compounds for diseases like diabetes and inflammation.

Environmental considerations also play a role in the popularity of 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile. Recent advancements in catalytic processes have reduced the reliance on hazardous reagents in its synthesis, addressing concerns about chemical waste. This aligns with the broader shift toward green synthesis, a trending topic in ACS and RSC publications. Researchers are now investigating biocatalysts and microwave-assisted reactions to further optimize the production of this compound.

In summary, 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carbonitrile (CAS 13638-15-8) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, agriculture, and materials science, reflecting the compound’s adaptability to evolving scientific challenges. As interest grows in personalized medicine and sustainable technologies, this pyrimidine derivative is poised to remain a focal point in research and industrial applications.